Cas no 1214373-87-1 (6-(2-Fluorophenyl)picolinonitrile)

• Product Name: 6-(2-Fluorophenyl)picolinonitrile
• CAS No: 1214373-87-1
• MF: C₁₂H₇FN₂
• MW: 198.19578576088
• CID: 4909827
• Update Time: 2025-10-28

6-(2-Fluorophenyl)picolinonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(2-fluorophenyl)picolinonitrile
• 6-(2-Fluorophenyl)picolinonitrile

• Inchi： 1S/C12H7FN2/c13-11-6-2-1-5-10(11)12-7-3-4-9(8-14)15-12/h1-7H
• InChI Key： RMWOWFRJOOUJQS-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1C=CC=C(C#N)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 258
• XLogP3: 2.7
• Topological Polar Surface Area: 36.7

Additional information on 6-(2-Fluorophenyl)picolinonitrile

6-(2-Fluorophenyl)picolinonitrile: A Comprehensive Overview

6-(2-Fluorophenyl)picolinonitrile (CAS No. 1214373-87-1) is a fascinating compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of picolinonitriles, which are derivatives of picoline, a bicyclic heterocyclic compound with a nitrogen atom in its structure. The presence of the 2-fluorophenyl group introduces unique electronic and steric properties, making this compound a valuable tool for various applications.

The chemical structure of 6-(2-Fluorophenyl)picolinonitrile consists of a picoline ring system with a nitrile group at the 6-position and a fluorophenyl substituent at the 2-position. This arrangement imparts distinct reactivity and selectivity in chemical reactions. Recent studies have highlighted its potential as a ligand in transition metal catalysis, particularly in asymmetric catalysis, where its ability to coordinate with metal centers plays a crucial role.

One of the most promising applications of 6-(2-Fluorophenyl)picolinonitrile lies in its use as an intermediate in the synthesis of bioactive compounds. Researchers have demonstrated its utility in constructing complex molecular frameworks with intricate stereochemistry. For instance, it has been employed as a building block in the synthesis of antiviral agents and anticancer drugs, where its ability to form stable complexes with biological targets is highly advantageous.

The synthesis of 6-(2-Fluorophenyl)picolinonitrile involves a multi-step process that typically begins with the preparation of picoline derivatives. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound. For example, transition metal-catalyzed coupling reactions have been successfully utilized to construct the carbon-nitrogen bond at the 6-position, significantly improving yields and reducing reaction times.

In terms of physical properties, 6-(2-Fluorophenyl)picolinonitrile exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its fluorescence properties have also been explored, making it a potential candidate for use in sensing applications. Recent studies have shown that it can act as a fluorescent probe for detecting metal ions in aqueous solutions, leveraging its ability to form coordination complexes.

The biological activity of 6-(2-Fluorophenyl)picolinonitrile has been extensively investigated. In vitro assays have revealed its potent inhibitory effects on key enzymes involved in cancer progression, such as kinases and proteases. Additionally, it has shown selectivity towards certain receptor systems, suggesting its potential as a lead compound for drug development.

From an environmental perspective, the degradation pathways of 6-(2-Fluorophenyl)picolinonitrile have been studied to assess its impact on ecosystems. Research indicates that it undergoes rapid biodegradation under aerobic conditions, minimizing its persistence in the environment. This makes it an attractive option for applications where eco-friendliness is a priority.

In conclusion, 6-(2-Fluorophenyl)picolinonitrile (CAS No. 1214373-87-1) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as an important molecule for future research and development.